4,6,10,12,16,18,22,24,25,26,27,28-Dodecamethylcalix[4]arene

• Molecular Formula: C40H48
• Molecular Weight: 528.8 g/mol
• IUPAC Name: 4,6,10,12,16,18,22,24,25,26,27,28-dodecamethylpentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene
• InChI: InChI=1S/C40H48/c1-21-13-22(2)35-18-36-25(5)15-26(6)39(31(36)11)20-40-28(8)16-27(7)38(32(40)12)19-37-24(4)14-23(3)34(30(37)10)17-33(21)29(35)9/h13-16H,17-20H2,1-12H3
• InChI Key: LGEIYNNFQMAPMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CC3=C(C(=C(C=C3C)C)CC4=C(C=C(C(=C4C)CC5=C(C=C(C(=C5C)CC1=C2C)C)C)C)C)C)C

Description

4,6,10,12,16,18,22,24,25,26,27,28-dodecamethylcalix[4]arene is a substituted calixarene.

Scientific Research Applications

Ion-Sensing Applications

Dodecamethylcalix[4]arene derivatives have been actively researched for their ion-sensing capabilities. For instance, pyridyl functionalized calix[4]arenes have demonstrated exceptional selectivity for Ag+ ions when used as ionophores in ion-selective electrodes. This particular application showcased the compound's potential in detecting and measuring specific metal ions, particularly in scenarios where high selectivity is crucial (Zeng et al., 2001).

Molecular Recognition and Sensing

The structural design of calix[4]arene allows for the selective interaction with various molecules and ions. For example, a calix[4]arene derivative was synthesized for the cooperative recognition of a copper cation and anion, showcasing the molecule's ability to simultaneously interact with different chemical species, further underlining its versatility in chemical sensing and molecular recognition applications (Senthilvelan et al., 2009).

Enhancement of Spectroscopy Techniques

Calix[4]arene derivatives have been used to functionalize nanoparticles to enhance spectroscopy techniques like surface-enhanced Raman scattering (SERS). This application is significant in detecting and analyzing various compounds, especially in the field of environmental monitoring and pollutant detection (Guerrini et al., 2006).

Development of Nonlinear Optical Materials

Calix[4]arenes, owing to their unique structure and optical properties, have been used to develop smart materials, including nonlinear optical materials. These applications are fundamental in advancing optical technologies and can be pivotal in fields like telecommunications and information processing (Kumar et al., 2019).

Pharmaceutically Relevant Interactions

Although excluding drug usage and side effects, it's noteworthy to mention that calix[4]arene derivatives have been studied for their selective interaction with pharmaceuticals, showcasing their potential in pharmaceutical detection and possibly in the development of drug delivery systems (Danil de Namor et al., 2017).